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Compound of Interest

Compound Name: N-octadecyl-pSar25

Cat. No.: B15547716 Get Quote

Essential Safety and Handling Guide for N-
octadecyl-pSar25
This guide provides crucial safety and logistical information for the handling and disposal of N-
octadecyl-pSar25, a polysarcosine (pSar) lipid utilized in the formulation of lipid nanoparticles

for RNA delivery.[1][2][3] Adherence to these protocols is essential for ensuring personal safety

and maintaining the integrity of the product.

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is mandatory to minimize exposure

risk when handling N-octadecyl-pSar25, particularly in its lyophilized powder form.
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PPE Category Item Specifications and Use

Eye and Face Protection Safety Goggles

Required to shield against dust

particles and potential

splashes. Must conform to

ANSI Z87.1 standards.[4]

Face Shield

Recommended in addition to

safety goggles when there is a

significant risk of splashing,

such as during the initial

reconstitution of the lyophilized

powder.[4]

Hand Protection Disposable Nitrile Gloves

Minimum requirement for

incidental contact. Double

gloving is recommended for

enhanced protection. Gloves

must be changed immediately

upon contamination.

Body Protection Laboratory Coat

A standard lab coat is required

to protect skin and clothing

from spills and contamination.

Respiratory Protection Respirator/Dust Mask

Recommended when weighing

or handling the lyophilized

powder to prevent inhalation of

fine particles. Work should be

conducted in a fume hood or

biosafety cabinet.

General Laboratory Attire
Long Pants and Closed-Toe

Shoes

Minimum attire for working in a

laboratory where hazardous

materials are present.
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Proper handling and storage procedures are critical for maintaining the stability and integrity of

N-octadecyl-pSar25.

Receiving and Inspection:

Upon receipt, visually inspect the container for any signs of damage or a compromised seal.

Verify that the product details on the label match the order information.

Storage of Lyophilized Powder:

Long-term Storage: Store at -20°C in a tightly sealed container.

Protection: Keep the container in a desiccator to prevent moisture absorption, as the

compound may be hygroscopic.

Handling of Lyophilized Powder:

Before opening, allow the container to equilibrate to room temperature inside a desiccator to

prevent condensation.

Conduct all weighing and handling of the powder within a chemical fume hood or biosafety

cabinet to minimize inhalation risk.

Weigh the desired amount of powder quickly to reduce exposure to air and moisture.

Tightly reseal the container immediately after use and return it to the appropriate storage

conditions.

Reconstitution:

Add the appropriate solvent to the vial containing the lyophilized powder. For hydrophobic

peptides, organic solvents such as DMSO or DMF may be necessary for initial dissolution.

Gentle vortexing or sonication can be used to aid dissolution. Avoid excessive heating.

If using an organic solvent, the solution can then be carefully diluted with an aqueous buffer.
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Storage of Reconstituted Solution:

It is recommended to use solutions immediately.

For short-term storage, refrigerate at 4°C for up to a few weeks.

For longer-term storage, create single-use aliquots and store them at -20°C or -80°C to avoid

repeated freeze-thaw cycles.

Disposal Plan
All materials that have come into contact with N-octadecyl-pSar25 must be treated as

chemical waste.

Contaminated Materials: Dispose of all used gloves, pipette tips, vials, and other

contaminated disposable materials in a designated and clearly labeled hazardous waste

container.

Aqueous Waste: Collect all aqueous solutions containing N-octadecyl-pSar25 in a

designated chemical waste container.

Follow all local, state, and federal regulations for the disposal of chemical waste.

Emergency Procedures
Spill:

Ensure the area is well-ventilated.

Wear appropriate PPE, including double nitrile gloves, a lab coat, and safety goggles.

Absorb the spill with a chemical spill kit or absorbent pads.

Clean the spill area with soap and water.

Dispose of all cleanup materials as hazardous waste.

Exposure:
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Skin Contact: Immediately wash the affected area with soap and water for at least 15

minutes.

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes at an eyewash station and seek medical attention.

Inhalation: Move to fresh air immediately. If breathing is difficult, seek medical attention.

Ingestion: Seek immediate medical attention.
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Safe Handling Workflow for N-octadecyl-pSar25
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Caption: Workflow for the safe handling of N-octadecyl-pSar25.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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